Cas no 2034372-27-3 (2-{[(2-methylphenyl)methyl]sulfanyl}-3,7-diphenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one)

• Product Name: 2-{[(2-methylphenyl)methyl]sulfanyl}-3,7-diphenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one
• CAS No: 2034372-27-3
• MF: C₂₆H₂₁N₃OS
• MW: 423.5294
• CID: 5349935
• Update Time: 2025-10-22

2-{[(2-methylphenyl)methyl]sulfanyl}-3,7-diphenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methylphenyl)methylsulfanyl]-3,7-diphenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
• 2-((2-methylbenzyl)thio)-3,7-diphenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
• 2-{[(2-methylphenyl)methyl]sulfanyl}-3,7-diphenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one

• Inchi： 1S/C26H21N3OS/c1-18-10-8-9-13-20(18)17-31-26-28-23-22(19-11-4-2-5-12-19)16-27-24(23)25(30)29(26)21-14-6-3-7-15-21/h2-16,27H,17H2,1H3
• InChI Key： SIZXOYHSJUEAMS-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])C1=NC2C(C3C([H])=C([H])C([H])=C([H])C=3[H])=C([H])N([H])C=2C(N1C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 655
• XLogP3: 6
• Topological Polar Surface Area: 73.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-{[(2-methylphenyl)methyl]sulfanyl}-3,7-diphenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one

2-{[(2-methylphenyl)methyl]sulfanyl}-3,7-diphenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one

The compound 2-{[(2-methylphenyl)methyl]sulfanyl}-3,7-diphenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one (CAS No. 2034372-27-3) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrrolopyrimidinones, which are known for their unique electronic properties and potential applications in drug discovery and advanced materials.

Structure and Synthesis

The molecular structure of 2-{[(2-methylphenyl)methyl]sulfanyl}-3,7-diphenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one is characterized by a pyrrolo[3,2-d]pyrimidine ring system fused with a thione group. The presence of the sulfanyl group (-S-) at position 2 and two phenyl groups at positions 3 and 7 introduces significant steric and electronic effects. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better control over stereochemistry.

Applications in Medicinal Chemistry

Recent studies have highlighted the potential of pyrrolopyrimidinones as scaffolds for drug development. The sulfanyl group in this compound has been shown to enhance its bioavailability and stability in physiological conditions. Researchers have explored its activity as a kinase inhibitor, which is crucial for targeting various oncogenic pathways. Preclinical studies suggest that this compound exhibits selective inhibition against specific kinases involved in cancer progression without significant toxicity to normal cells.

Materials Science Applications

Beyond medicinal chemistry, pyrrolopyrimidinones like CAS No. 2034372-27-3 have found applications in materials science due to their unique optical and electronic properties. The presence of aromatic rings and sulfur atoms contributes to strong absorption bands in the visible spectrum, making them promising candidates for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has focused on optimizing the molecular structure to enhance charge transport properties and device efficiency.

Environmental Impact and Sustainability

The environmental impact of synthetic compounds like CAS No. 2034372-27-3 has become a critical consideration in modern chemistry. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term persistence in the environment and potential degradation pathways. Green chemistry approaches are being explored to develop more sustainable synthesis routes for this compound.

Future Directions

The future of CAS No. 2034372-27-3 lies in its continued exploration as a versatile building block for both medicinal and materials applications. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new functionalities and improve its performance in various technologies. As research progresses, this compound will undoubtedly play a pivotal role in advancing our understanding of complex molecular systems and their practical applications.